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Compound of Interest

Compound Name: Bromoacetic anhydride

An In-depth Technical Guide to Bromoacetic Anhydride for Researchers and Drug
Development Professionals

Abstract

Bromoacetic anhydride is a highly reactive reagent crucial for advanced organic and
biochemical synthesis. Its primary utility lies in its ability to introduce bromoacetyl groups, a key
functional moiety in the development of targeted biotherapeutics, including antibody-drug
conjugates (ADCs), and for analytical applications such as peptide sequencing by mass
spectrometry. This guide provides a comprehensive overview of bromoacetic anhydride,
including its chemical properties, key suppliers and purchasing options, and detailed
experimental protocols for its application in bioconjugation.

Chemical Properties and Applications

Bromoacetic anhydride (CAS No. 13094-51-4) is a solid with a molecular weight of 259.88
g/mol .[1][2] It is characterized by its high reactivity as an alkylating agent, which makes it a
versatile building block in organic synthesis.[3]

Key Applications:

e Antibody-Drug Conjugates (ADCSs): It serves as a key component in the synthesis of linkers
for ADCs, enabling the conjugation of cytotoxic drugs to antibodies for targeted cancer
therapy.[3][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b082147?utm_src=pdf-interest
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.smolecule.com/products/s677089
https://www.fishersci.ca/shop/products/bromoacetic-anhydride-95-thermo-scientific/p-4089774
https://www.benchchem.com/product/b082147
https://www.benchchem.com/product/b082147
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2241465.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Peptide and Protein Modification: Bromoacetic anhydride is used for the selective N-
terminal bromoacetylation of peptides. This modification introduces a bromine tag that
facilitates peptide sequencing in Matrix-Assisted Laser Desorption/lonization (MALDI) mass
spectrometry by helping to distinguish between different ion series.[3]

o Organic Synthesis: It is a potent acylating and brominating agent, used to introduce acetyl
groups and bromine atoms into various molecules.[1] This is valuable in the synthesis of a
wide range of bioactive molecules and pharmaceuticals.[1]

e Polymer Chemistry: The compound can be used as a crosslinking agent in polymer
synthesis, reacting with functional groups on polymer chains to increase rigidity and stability.

[1]

Suppliers and Purchasing Options

Sourcing high-purity bromoacetic anhydride is critical for reproducible research and drug
development. A variety of chemical suppliers offer this reagent in different quantities and
purities. Below is a summary of purchasing options from several reputable vendors.
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) Catalog ] Available ] _
Supplier Purity . Price (USD) Lead Time
Number(s) Quantities
Thermo AC42670005
o $297.00 (59),
Scientific 0, )
_ $441.40 (5g),  Check with
Chemicals AC42670025 95% 59,25¢ )
) $1,605.30 supplier
(Fisher 0,
N (259)
Scientific) AAA1361422
£34.00
(100mg),
Apollo MFCDO00045 100 mg, 250 £55.00
S 95% 1-3 weeks
Scientific 041 mg,19,59 (250mg),
£146.00 (19),
£513.00 (59)
Matrix Check with
o - 95+% 59 $605.00 _
Scientific supplier
_ $877.20 (19),
American
$2,000.00 .
Custom Check with
. - 95% 19,590,259  (59), .
Chemicals supplier
_ $3,862.91
Corporation
(259)
CP Lab Check with
- 95% 59 $287.03 .
Safety supplier
Milligrams to
) ) ) multi- Inquire for Check with
Georganics GEO-04577 High Purity ] o )
kilogram pricing supplier
batches
Research Inquire for Inquire for Check with
BenchChem B082147 N o )
Grade quantities pricing supplier

Note: Prices and lead times are subject to change and may vary based on location and
availability. It is recommended to register on the supplier's website for the most accurate

pricing.[2][5][6][7][8]
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Experimental Protocols

The high reactivity of bromoacetic anhydride makes it a powerful tool for bioconjugation.
Below is a detailed protocol for the N-terminal bromoacetylation of a peptide, a common
procedure in proteomics and drug development.

N-Terminal Bromoacetylation of Peptides for Mass
Spectrometry Analysis

This protocol describes the chemical modification of a peptide's N-terminus with a bromoacety!l
group. This modification is useful for subsequent conjugation reactions or for aiding in mass
spectrometric sequencing.

Materials:

Peptide of interest

 Bromoacetic anhydride

o Acetonitrile (ACN), HPLC grade
 Trifluoroacetic acid (TFA)

e N,N-Diisopropylethylamine (DIPEA)

o Water, HPLC grade

e 0.1 M Ammonium bicarbonate buffer (pH 8.0)
e C18 Solid-Phase Extraction (SPE) cartridge

e Lyophilizer

Mass spectrometer (e.g., MALDI-TOF)

Procedure:
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o Peptide Dissolution: Dissolve the peptide in the ammonium bicarbonate buffer at a
concentration of 1-5 mg/mL.

» Reagent Preparation: Prepare a 10-fold molar excess solution of bromoacetic anhydride in
acetonitrile.

e Reaction Initiation: Add the bromoacetic anhydride solution to the peptide solution. Add
DIPEA to catalyze the reaction and maintain a basic pH.

 Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours.

e Quenching the Reaction: The reaction can be quenched by adding an excess of a primary
amine-containing buffer, such as Tris, or by acidification with TFA.

 Purification of the Labeled Peptide:
o Acidify the reaction mixture with 0.1% TFA.
o Condition a C18 SPE cartridge with acetonitrile followed by 0.1% TFA in water.
o Load the acidified reaction mixture onto the SPE cartridge.

o Wash the cartridge with 0.1% TFA in water to remove unreacted bromoacetic anhydride
and salts.

o Elute the bromoacetylated peptide with a solution of 50-70% acetonitrile in 0.1% TFA.
» Lyophilization: Freeze-dry the eluted peptide to obtain a powder.
e Analysis:

o Reconstitute the lyophilized peptide in an appropriate solvent for mass spectrometry.

o Analyze the sample by MALDI-TOF or ESI-MS to confirm the mass shift corresponding to
the addition of the bromoacetyl group (C2H2BrO), which has a monoisotopic mass of
approximately 119.92 Da.

Visualizations
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Synthesis of Bromoacetic Anhydride

The synthesis of bromoacetic anhydride can be achieved through the dehydration of
bromoacetic acid, often facilitated by a dehydrating agent like a carbodiimide (e.g., DCC).[3]

Symmetric Anhydride Formation via Carbodiimide

Bromoacetic Acid DCC (Carbodiimide)
attacks
O-Acylisourea Intermediate Bromoacetic Acid

attacked by

Dicyclohexylurea (DCU) Bromoacetic Anhydride

Click to download full resolution via product page

Caption: Synthesis of bromoacetic anhydride via a carbodiimide-mediated reaction.

Experimental Workflow for Peptide Bromoacetylation

The following diagram illustrates the key steps in the experimental workflow for the N-terminal
bromoacetylation of a peptide.
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Peptide Bromoacetylation Workflow

'Add Bromoacetic Incubate 1-2h Quench Reaction e Analyze by
Anhydride & DIPEA [ at Room Temp. (e.0.. with TFA) > Fripen@REFE g > ‘ Lyophilize Mass Spectrometry

Start: Dissolve Peptide

Click to download full resolution via product page

Caption: Workflow for the N-terminal bromoacetylation of a peptide.

Safety and Handling

Bromoacetic anhydride is a hazardous and corrosive compound that can cause severe skin,
eye, and respiratory tract damage.[1][9] It reacts with water to release corrosive hydrobromic
acid.[1] Always handle this reagent in a well-ventilated fume hood and wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9] For
detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Bromoacetic anhydride is an indispensable reagent for researchers and scientists in the field
of drug development and proteomics. Its high reactivity allows for the efficient introduction of
bromoacetyl groups, enabling a wide range of applications from the synthesis of complex ADCs
to the modification of peptides for mass spectrometry. By understanding the available
purchasing options and adhering to established experimental protocols and safety guidelines,
researchers can effectively leverage the synthetic potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b082147?utm_src=pdf-body-img
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.smolecule.com/products/s677089
https://georganics.sk/chemical/bromoacetic-acid-anhydride/
https://www.smolecule.com/products/s677089
https://georganics.sk/chemical/bromoacetic-acid-anhydride/
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/product/b082147?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Buy Bromoacetic anhydride | 13094-51-4 [smolecule.com]

e 2. Bromoacetic anhydride, 95% | Fisher Scientific [fishersci.ca]

o 3. Bromoacetic Anhydride|CAS 13094-51-4|RUO [benchchem.com]
e 4. BROMOACETIC ANHYDRIDE | 13094-51-4 [chemicalbook.com]

e 5. Bromoacetic anhydride, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 6.13094-51-4 Cas No. | Bromoacetic Anhydride | Apollo [store.apolloscientific.co.uk]
e 7.lookchem.com [lookchem.com]

» 8. calpaclab.com [calpaclab.com]

e 9. Bromoacetic acid anhydride - High purity | EN [georganics.sk]

 To cite this document: BenchChem. [Bromoacetic anhydride suppliers and purchasing
options]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b082147#bromoacetic-anhydride-suppliers-and-
purchasing-options]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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